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Compound of Interest

Compound Name: Ethyl cyclobut-1-ene-1-carboxylate

Cat. No.: B3420279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for ethyl cyclobut-1-ene-1-carboxylate, a

valuable building block in organic synthesis. The information is presented to support research

and development activities where precise molecular characteristics are essential.

Physicochemical Properties
The fundamental molecular properties of ethyl cyclobut-1-ene-1-carboxylate have been

determined and are summarized below. These values are critical for stoichiometric calculations,

analytical characterization, and interpretation of experimental results.

Property Value Source

Molecular Formula C₇H₁₀O₂ PubChem[1]

Molecular Weight 126.15 g/mol CymitQuimica, PubChem[1][2]

Monoisotopic Mass 126.068079557 Da PubChem[1]

CAS Number 181941-46-8 CymitQuimica[2]

Molecular Weight Calculation
The molecular weight of a compound is derived from its molecular formula by summing the

atomic weights of its constituent atoms. The calculation for ethyl cyclobut-1-ene-1-
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carboxylate (C₇H₁₀O₂) is detailed below.

Carbon (C): 7 atoms × 12.011 u = 84.077 u

Hydrogen (H): 10 atoms × 1.008 u = 10.080 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Total Molecular Weight: 84.077 + 10.080 + 31.998 = 126.155 u

This calculated value is consistent with the published molecular weight of 126.15 g/mol .[1][2]

Atomic Components

Molecular Formula

Carbon (C)
7 atoms × 12.011 u

Total Molecular Weight
126.15 g/mol

Hydrogen (H)
10 atoms × 1.008 u

Oxygen (O)
2 atoms × 15.999 u

C₇H₁₀O₂
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Calculation of Molecular Weight from Formula

Note on Content: The query pertains to a specific, fundamental chemical property (molecular

weight). As such, experimental protocols and signaling pathways are not applicable to this

topic. The information provided is a concise summary of the compound's core data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3420279?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclobut-1-ene-1-carboxylate
https://cymitquimica.com/products/3D-GHA94146/ethyl-cyclobut-1-ene-1-carboxylate/
https://www.benchchem.com/product/b3420279?utm_src=pdf-body-img
https://www.benchchem.com/product/b3420279?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ethyl cyclobut-1-ene-1-carboxylate | C7H10O2 | CID 22223228 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [Technical Overview: Ethyl Cyclobut-1-ene-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420279#ethyl-cyclobut-1-ene-1-carboxylate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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